![molecular formula C18H18N2O3S B4186282 2-(2-methoxyphenoxy)-N-(6-methyl-1,3-benzothiazol-2-yl)propanamide](/img/structure/B4186282.png)
2-(2-methoxyphenoxy)-N-(6-methyl-1,3-benzothiazol-2-yl)propanamide
Overview
Description
2-(2-methoxyphenoxy)-N-(6-methyl-1,3-benzothiazol-2-yl)propanamide is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
The mechanism of action of 2-(2-methoxyphenoxy)-N-(6-methyl-1,3-benzothiazol-2-yl)propanamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce the growth of cancer cells and inflammation in animal models. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-methoxyphenoxy)-N-(6-methyl-1,3-benzothiazol-2-yl)propanamide in lab experiments is its potential use in cancer treatment and Alzheimer's disease research. However, one limitation is that the compound is not yet fully understood, and more research is needed to determine its full potential.
Future Directions
Future research on 2-(2-methoxyphenoxy)-N-(6-methyl-1,3-benzothiazol-2-yl)propanamide could focus on its potential use in cancer treatment and Alzheimer's disease research. It could also explore the compound's mechanism of action and potential side effects. Additionally, research could focus on developing new synthetic methods for the compound and testing its efficacy in different animal models.
Scientific Research Applications
2-(2-methoxyphenoxy)-N-(6-methyl-1,3-benzothiazol-2-yl)propanamide has been studied for its potential use in various research applications, including cancer treatment, Alzheimer's disease, and inflammation. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.
Properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-(6-methyl-1,3-benzothiazol-2-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3S/c1-11-8-9-13-16(10-11)24-18(19-13)20-17(21)12(2)23-15-7-5-4-6-14(15)22-3/h4-10,12H,1-3H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRVLCSQYSVKLOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)C(C)OC3=CC=CC=C3OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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